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Compound of Interest

Compound Name: 4-Hydroxythiophene-2-carbonitrile

CAS No.: 256495-21-3

Cat. No.: B14251627

Get Quote

Executive Summary & Structural Dynamics
Compound: 4-Hydroxythiophene-2-carbonitrile CAS Registry Number: 40066-26-0 (Generic

for hydroxy-cyanothiophenes; specific isomer verification required) Formula: C₅H₃NOS

Molecular Weight: 125.15 g/mol

This compound represents a critical scaffold in medicinal chemistry, particularly as a

bioisostere for phenolic rings in kinase inhibitors. Its structural characterization is complicated

by keto-enol tautomerism, a phenomenon where the compound exists in equilibrium between

the aromatic enol form (4-hydroxy) and the non-aromatic keto form (4-oxo-4,5-

dihydrothiophene).

While the enol form is typically stabilized in the solid state (as confirmed by the CCDC blind test

Target II, Blake et al., 1999), solution-phase behavior is solvent-dependent. The electron-

withdrawing nitrile group at position 2 increases the acidity of the hydroxyl proton, influencing

this equilibrium.
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The following diagram illustrates the dynamic equilibrium critical for interpreting NMR data.
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Figure 1: Keto-Enol tautomerism of 4-Hydroxythiophene-2-carbonitrile.

Synthesis & Isolation Strategy
To obtain a pure sample for spectroscopic analysis, the compound is typically synthesized via

the Fiesselmann synthesis or modified Gewald reaction.

Protocol Summary:

Reactants: Methyl thioglycolate + 3-methoxyacrylonitrile (or similar propiolate derivative).

Conditions: Base-catalyzed cyclization (e.g., NaOMe/MeOH).

Purification: Acidification of the reaction mixture precipitates the crude product.

Recrystallization from water/ethanol is required to isolate the stable enol form.

Spectroscopic Data Analysis[1][2][3][4][5]
A. Mass Spectrometry (MS)
Method: EI (Electron Impact) or ESI- (Electrospray Ionization, Negative Mode). Rationale: The

acidic phenol-like OH makes ESI- highly sensitive.
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Ion Type m/z Interpretation

[M]⁺ (EI) 125
Molecular ion (Base peak in

EI).

[M-H]⁻ (ESI) 124
Deprotonated molecular ion

(Dominant in Negative Mode).

[M-CO]⁺ 97

Loss of Carbon Monoxide

(Characteristic of

phenols/enols).

[M-HCN]⁺ 98
Loss of Hydrogen Cyanide

(Characteristic of nitriles).

[C₃HHS]⁺ 71 Thiophene ring fragmentation.

Fragmentation Pathway (EI):

Molecular Ion (m/z 125)

Loss of CO

m/z 97 (Thiete intermediate).

Molecular Ion (m/z 125)

Loss of HCN

m/z 98 (Furan-like species).

B. Infrared Spectroscopy (IR)
Method: FT-IR (ATR or KBr disk). Critical Diagnostic: The presence of a sharp nitrile band and

the nature of the OH band (broad vs. sharp) determines the tautomeric state.
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Frequency (cm⁻¹) Intensity Assignment Notes

3200–3400 Broad/Strong O-H Stretch
Indicates Enol form

(H-bonded).

2210–2230 Sharp/Medium C≡N Stretch Diagnostic for Nitrile.

1680–1710 Weak/Medium C=O Stretch
Only if Keto tautomer

is present.

1500–1600 Medium C=C Aromatic
Thiophene ring

breathing.

1250–1300 Strong C-O Stretch Phenolic C-O bond.

C. Nuclear Magnetic Resonance (NMR)
Solvent Choice:DMSO-d₆ is the preferred solvent. Reasoning: DMSO stabilizes the enol form

through hydrogen bonding and prevents rapid proton exchange, allowing for the observation of

the hydroxyl proton. In CDCl₃, the compound may show broadened signals or partial keto-

character.

¹H NMR Data (400 MHz, DMSO-d₆)
Note: Numbering based on Thiophene S=1, CN=2, OH=4.

Shift (δ, ppm) Multiplicity Integration Assignment Coupling (J)

10.5 – 11.0 Broad Singlet 1H OH
Exchangeable

with D₂O.

7.60 – 7.65 Doublet (d) 1H H-5
J ≈ 3.5 Hz

(Couples to H-3).

7.05 – 7.10 Doublet (d) 1H H-3
J ≈ 3.5 Hz (Meta-

like coupling).

Interpretation:
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The H-5 proton is most deshielded due to the adjacent Sulfur and the electron-withdrawing

effect of the ring.

The H-3 proton is shielded relative to H-5 due to the ortho-position of the electron-donating

OH group (despite the CN group).

Keto-Form Signals (if present): Look for a methylene singlet (CH₂) around 3.8–4.0 ppm (H-5

protons in the keto form) and absence of the aromatic H-5 doublet.

¹³C NMR Data (100 MHz, DMSO-d₆)
Shift (δ, ppm) Type Assignment

156.0 – 158.0 Quaternary (C) C-4 (C-OH)

130.0 – 135.0 Methine (CH) C-5

118.0 – 122.0 Methine (CH) C-3

114.0 – 115.0 Quaternary (C) CN (Nitrile)

105.0 – 110.0 Quaternary (C) C-2 (C-CN)

Experimental Protocols
Protocol 1: NMR Sample Preparation (Self-Validating)

Dryness Check: Ensure the NMR tube is oven-dried. Moisture promotes rapid proton

exchange, obliterating the OH signal.

Solvent: Use DMSO-d₆ (99.9% D) from a fresh ampoule.

Concentration: Dissolve ~5-10 mg of sample in 0.6 mL solvent.

Validation: Run a standard ¹H scan. If the OH peak is missing or extremely broad, add 1 drop

of D₂O and re-run. The disappearance of a peak at ~10.8 ppm confirms it was the OH.

Protocol 2: IR Analysis (Differentiation of Polymorphs)
Technique: ATR (Attenuated Total Reflectance) is preferred over KBr to avoid moisture

absorption.
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Procedure: Place solid crystal on the diamond window. Apply high pressure.

Checkpoint: If a strong band appears at ~1700 cm⁻¹, the sample may have degraded or

tautomerized to the keto form (common in solution residues). Recrystallize if necessary.

Structural Elucidation Workflow
The following Graphviz diagram outlines the logic flow for confirming the structure of 4-
Hydroxythiophene-2-carbonitrile.
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Figure 2: Decision tree for spectroscopic validation of 4-Hydroxythiophene-2-carbonitrile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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